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Compound of Interest

Compound Name: 1-Iodopropane

Cat. No.: B042940 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Iodopropane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1-iodopropane. The information is presented in a structured format to facilitate

easy access and comparison, with detailed experimental protocols and visualizations to

support laboratory applications.

Physical Properties
1-Iodopropane is a colorless to light yellow liquid that is sensitive to light.[1][2] It is an alkyl

halide with moderate volatility.[1] The key physical properties of 1-iodopropane are

summarized in the table below.
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Property Value Reference

Molecular Formula C₃H₇I [3][4]

Molecular Weight 169.99 g/mol [3][4]

Appearance Clear, colorless to yellow liquid [1][4]

Density 1.743 g/mL at 25 °C [1][5]

Boiling Point 101-102 °C [1][5]

Melting Point -101 °C [5]

Solubility in Water 1.1 g/L [4]

Refractive Index (n²⁰/D) 1.504 [4][5]

Vapor Pressure 43 mmHg at 25 °C [3][5]

Chemical Properties
The chemical behavior of 1-iodopropane is primarily dictated by the carbon-iodine (C-I) bond.

The iodine atom is an excellent leaving group, making 1-iodopropane a highly effective

alkylating agent in nucleophilic substitution reactions.[1]

Reactivity and Stability:

Nucleophilic Substitution: 1-Iodopropane readily undergoes Sₙ2 reactions with a variety of

nucleophiles. The iodine atom is displaced, and the propyl group is introduced into the target

molecule.[1][2]

Light Sensitivity: The compound can discolor upon exposure to light, a common

characteristic of organic halides.[1][4] It is often stored with a stabilizer, such as copper.

Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[2][4]

Under alkaline conditions, it can undergo elimination reactions.[2]

Stability: 1-Iodopropane is stable under normal conditions but can decompose upon

exposure to heat and light.[2]
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Experimental Protocols
Detailed methodologies for determining key physical and chemical properties are crucial for

reproducible research. Below are representative protocols for the determination of boiling point,

density, and for a typical nucleophilic substitution reaction.

Determination of Boiling Point (Micro-reflux method)
This method is suitable for small sample volumes.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating block or oil bath

Stir plate and stir bar (optional, for oil bath)

Procedure:

Add approximately 0.5 mL of 1-iodopropane to the small test tube.

Place a capillary tube, with its sealed end up, into the test tube.

Secure the test tube to a thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Immerse the assembly into a heating block or an oil bath. The liquid level in the test tube

should be below the level of the heating medium.

Heat the apparatus gently.

Observe the capillary tube. A slow stream of bubbles will initially emerge as the air inside

expands.
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As the boiling point is approached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.

Record the temperature when this rapid stream of bubbles is observed. This is the boiling

point.

Allow the apparatus to cool. The temperature at which the liquid re-enters the capillary tube

upon cooling can also be taken as the boiling point.

Apparatus Setup Heating and Observation
Measurement

1. Add 1-iodopropane to test tube.
2. Insert inverted capillary tube.

3. Attach to thermometer.
Gently heat the apparatus Observe for a rapid, continuous

stream of bubbles from the capillary. Record Temperature

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density
Apparatus:

Pycnometer or a graduated cylinder (10 mL)

Analytical balance

Procedure:

Ensure the pycnometer or graduated cylinder is clean and dry.

Measure and record the mass of the empty container.

Fill the container with a known volume of 1-iodopropane (e.g., 5 mL).

Measure and record the mass of the container with the 1-iodopropane.
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Calculate the mass of the 1-iodopropane by subtracting the mass of the empty container.

Calculate the density using the formula: Density = Mass / Volume.

Nucleophilic Substitution: Synthesis of Propyl Phenyl
Ether (Williamson Ether Synthesis)
This protocol illustrates a typical Sₙ2 reaction using 1-iodopropane.

Materials:

Phenol

Sodium hydroxide

1-Iodopropane

Ethanol (as solvent)

Reflux apparatus

Separatory funnel

Distillation apparatus

Procedure:

Dissolve a known amount of phenol in ethanol in a round-bottom flask.

Add a stoichiometric amount of sodium hydroxide to form the sodium phenoxide nucleophile.

Add a stoichiometric amount of 1-iodopropane to the flask.

Heat the mixture under reflux for a specified period (e.g., 1-2 hours).

After cooling, pour the reaction mixture into water and extract the product with a suitable

organic solvent (e.g., diethyl ether) using a separatory funnel.
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Wash the organic layer with a dilute sodium hydroxide solution to remove any unreacted

phenol, followed by a wash with water.

Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate).

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the resulting propyl phenyl ether by distillation.

1-Iodopropane + Nucleophile (Nu⁻) Transition State
[Nu---C---I]⁻

Nucleophilic Attack
(Backside) Product (R-Nu) + Iodide (I⁻)Iodide Departure

Click to download full resolution via product page

Generalized Sₙ2 Reaction of 1-Iodopropane

Conclusion
1-Iodopropane is a versatile reagent in organic synthesis, primarily due to the excellent

leaving group ability of the iodide atom. Its physical properties are well-characterized, and its

reactivity in nucleophilic substitution reactions is predictable and reliable. A thorough

understanding of its properties and the appropriate experimental procedures is essential for its

safe and effective use in research and development. This guide provides the foundational

information required by professionals in the field to utilize 1-iodopropane in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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